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Compound of Interest

Compound Name: KW-2450 free base

Cat. No.: B10827686 Get Quote

For Researchers, Scientists, and Drug Development Professionals.

This technical guide provides an in-depth overview of the core chemical properties of KW-2450
free base, a potent dual inhibitor of insulin-like growth factor 1 receptor (IGF-1R) and insulin

receptor (IR) tyrosine kinases. This document is intended to serve as a comprehensive

resource for researchers and drug development professionals working with this compound.

Core Chemical Properties
KW-2450 free base, with the CAS number 904899-25-8, is an orally bioavailable small

molecule.[1][2] Its fundamental chemical and physical properties are summarized in the table

below. It is important to note that while some of these properties have been experimentally

determined and are available through commercial suppliers, others are predicted based on its

chemical structure.
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Property Value Source

Molecular Formula C28H29N5O3S
MedKoo Biosciences[1],

PubChemLite[3]

Molecular Weight 515.63 g/mol
MedKoo Biosciences[1],

MOLNOVA[2]

Exact Mass 515.1991 MedKoo Biosciences[1]

IUPAC Name

(E)-N-(2-(2-(1H-indazol-3-

yl)vinyl)-5-((4-(2-

hydroxyacetyl)piperazin-1-

yl)methyl)phenyl)-3-

methylthiophene-2-

carboxamide

MedKoo Biosciences[1]

CAS Number 904899-25-8
MedKoo Biosciences[1],

MOLNOVA[2]

Predicted logP 3.59 DrugBank Online[4]

Predicted pKa (Strongest

Acidic)
13.42 DrugBank Online[4]

Predicted pKa (Strongest

Basic)
6.25 DrugBank Online[4]

Predicted Polar Surface Area 101.56 Å² DrugBank Online[4]

Appearance

Not explicitly stated in

searched resources. Typically

a solid.

N/A

Melting Point
Specific experimental data not

publicly available.
N/A

Solubility

Specific quantitative data in

common solvents (e.g.,

DMSO, water, ethanol) is not

publicly available. General

guidance suggests it is soluble

in organic solvents.

N/A
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Stability

Stable for several weeks

during ordinary shipping.

Recommended long-term

storage at -20°C.[1] Specific

stability data under various pH

and temperature conditions is

not publicly available.

MedKoo Biosciences[1]

Mechanism of Action and Signaling Pathway
KW-2450 functions as a dual inhibitor of IGF-1R and IR, both of which are receptor tyrosine

kinases overexpressed in a variety of human cancers.[1][2] These receptors play a crucial role

in cell proliferation, oncogenic transformation, and the suppression of apoptosis.[1][2] By

selectively binding to and inhibiting the kinase activity of both IGF-1R and IR, KW-2450 can

lead to the inhibition of tumor cell growth and the induction of apoptosis.[1][2]

The signaling cascade initiated by the activation of IGF-1R and IR is complex and involves

multiple downstream pathways. A simplified representation of this signaling network is provided

below.
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Caption: IGF-1R and IR signaling pathways inhibited by KW-2450.

Experimental Protocols
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Detailed experimental protocols for the determination of the physicochemical properties of KW-
2450 free base are not readily available in the public domain. However, standard

methodologies for characterizing small molecule kinase inhibitors can be applied. The following

sections outline general protocols that would be suitable for determining the solubility, melting

point, and stability of KW-2450.

Determination of Solubility
The solubility of KW-2450 in various solvents is a critical parameter for its formulation and in

vitro testing. A common method to determine solubility is the shake-flask method.

Protocol:

Preparation of Saturated Solutions: Add an excess amount of KW-2450 free base to a series

of vials, each containing a known volume of a specific solvent (e.g., DMSO, water, ethanol,

phosphate-buffered saline at various pH values).

Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C and

37°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: Centrifuge the vials at high speed to pellet the undissolved

solid.

Quantification: Carefully remove an aliquot of the supernatant and dilute it with a suitable

solvent. The concentration of KW-2450 in the diluted sample is then determined using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection.

Calculation: The solubility is calculated from the measured concentration and the dilution

factor.

Determination of Melting Point
The melting point is a fundamental physical property that provides information about the purity

of a compound.

Protocol:
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Sample Preparation: A small amount of finely powdered KW-2450 free base is packed into a

capillary tube.

Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

Measurement: The sample is heated at a slow, controlled rate. The temperature at which the

substance first begins to melt and the temperature at which it is completely liquid are

recorded as the melting range. For a pure substance, this range is typically narrow.

Stability Assessment
Assessing the stability of KW-2450 under various conditions is essential for determining

appropriate storage and handling procedures.

Protocol:

Forced Degradation Studies: Expose solutions of KW-2450 to a range of stress conditions,

including:

Acidic and Basic Conditions: Incubate solutions in acidic (e.g., 0.1 N HCl) and basic (e.g.,

0.1 N NaOH) media.

Oxidative Conditions: Treat solutions with an oxidizing agent (e.g., 3% H₂O₂).

Thermal Stress: Store solutions at elevated temperatures (e.g., 40°C, 60°C).

Photostability: Expose solutions to UV and visible light.

Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

Analysis: Analyze the samples by a stability-indicating HPLC method to quantify the amount

of remaining KW-2450 and to detect the formation of any degradation products.

Data Evaluation: The rate of degradation can be determined, and the degradation pathway

can be elucidated by identifying the structure of the degradation products, often using mass

spectrometry (MS).
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Caption: Workflow for determining key chemical properties of KW-2450.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [KW-2450 Free Base: A Technical Guide for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10827686#chemical-properties-of-kw-2450-free-
base]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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